Cas no 2257-72-9 ( )

• Product Name: &nbsp
• CAS No: 2257-72-9
• MF: C₂₁H₂₂ClN₃
• MW: 351.872483730316
• CID: 912405
• PubChem ID: 309632
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 4-benzyl-6-chloro-5-(4-phenylbutyl)pyrimidin-2-amine
• 2-Amino-6-benzyl-4-chlor-5-< 4-phenyl-butyl> -pyrimidin
• 4-benzyl-6-chloro-5-(4-phenyl-butyl)-pyrimidin-2-ylamine
• AC1L7FHD
• NSC211950
• NSC-211950
• 2257-72-9
• DTXSID30309432
• &nbsp;

• Inchi： 1S/C21H22ClN3/c22-20-18(14-8-7-11-16-9-3-1-4-10-16)19(24-21(23)25-20)15-17-12-5-2-6-13-17/h1-6,9-10,12-13H,7-8,11,14-15H2,(H2,23,24,25)
• InChI Key： DJMHXTOGLXPISR-UHFFFAOYSA-N
• SMILES： ClC1=C(C(CC2C=CC=CC=2)=NC(N)=N1)CCCCC1C=CC=CC=1

Computed Properties

• Exact Mass: 351.15046
• Monoisotopic Mass: 351.1502254g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.1
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• PSA: 51.8
• LogP: 5.44960